NPY5RA972

• CAS No.: 439861-56-0
• Product Name: NPY5RA972
• Molecular Formula: C21H25N3O2
• Molecular Weight: 351.4 g/mol
• IUPAC Name: N-(4-methyl-9-propan-2-ylcarbazol-3-yl)morpholine-4-carboxamide
• Standard InChI: InChI=1S/C21H25N3O2/c1-14(2)24-18-7-5-4-6-16(18)20-15(3)17(8-9-19(20)24)22-21(25)23-10-12-26-13-11-23/h4-9,14H,10-13H2,1-3H3,(H,22,25)
• Standard InChIKey: ZNFMHLDBJPAFEQ-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC2=C1C3=CC=CC=C3N2C(C)C)NC(=O)N4CCOCC4
• Canonical SMILES: CC1=C(C=CC2=C1C3=CC=CC=C3N2C(C)C)NC(=O)N4CCOCC4
• Appearance: Solid powder
• Description: NPY5RA972 is a neuropeptide Y Y5 antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NPY5RA972; NPY-5-RA-972; NPY 5 RA 972
• Reference: 1: Li P, Tiwari HK, Lin WY, Allison DB, Chung WK, Leibel RL, Yi N, Liu N. Genetic association analysis of 30 genes related to obesity in a European American population. Int J Obes (Lond). 2014 May;38(5):724-9. doi: 10.1038/ijo.2013.140. Epub 2013 Jul 31. PubMed PMID: 23900445; PubMed Central PMCID: PMC3909018.; 2: Morris MJ, Gannan E, Stroud LM, Beck-Sickinger AG, O'Brien TJ. Neuropeptide Y suppresses absence seizures in a genetic rat model primarily through effects on Y receptors. Eur J Neurosci. 2007 Feb;25(4):1136-43. PubMed PMID: 17331209.; 3: Gabriele B, Salerno G, Mancuso R, Costa M. Efficient synthesis of ureas by direct palladium-catalyzed oxidative carbonylation of amines. J Org Chem. 2004 Jul 9;69(14):4741-50. PubMed PMID: 15230597.; 4: Turnbull AV, Ellershaw L, Masters DJ, Birtles S, Boyer S, Carroll D, Clarkson P, Loxham SJ, McAulay P, Teague JL, Foote KM, Pease JE, Block MH. Selective antagonism of the NPY Y5 receptor does not have a major effect on feeding in rats. Diabetes. 2002 Aug;51(8):2441-9. PubMed PMID: 12145156.; 5: Block MH, Boyer S, Brailsford W, Brittain DR, Carroll D, Chapman S, Clarke DS, Donald CS, Foote KM, Godfrey L, Ladner A, Marsham PR, Masters DJ, Mee CD, O'Donovan MR, Pease JE, Pickup AG, Rayner JW, Roberts A, Schofield P, Suleman A, Turnbull AV. Discovery and optimization of a series of carbazole ureas as NPY5 antagonists for the treatment of obesity. J Med Chem. 2002 Aug 1;45(16):3509-23. PubMed PMID: 12139462.
• PubChem Compound: 9884833
• Last Modified: Nov 11 2021